Cas no 112641-20-0 (2-Fluoro-3-(trifluoromethyl)benzaldehyde)

2-Fluoro-3-(trifluoromethyl)benzaldehyde is a fluorinated aromatic aldehyde with the molecular formula C₈H₄F₄O. This compound features both a fluoro and a trifluoromethyl substituent on the benzene ring, enhancing its electron-withdrawing properties and making it a valuable intermediate in organic synthesis. Its high reactivity and stability under various conditions make it suitable for applications in pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity in derived compounds. It is commonly used in cross-coupling reactions, nucleophilic substitutions, and as a building block for synthesizing complex fluorinated molecules. Proper handling under inert conditions is recommended due to its sensitivity to air and moisture.
2-Fluoro-3-(trifluoromethyl)benzaldehyde structure
112641-20-0 structure
Product Name:2-Fluoro-3-(trifluoromethyl)benzaldehyde
CAS No:112641-20-0
MF:C8H4F4O
MW:192.110376358032
MDL:MFCD00061246
CID:91399
PubChem ID:517978
Update Time:2025-06-08

2-Fluoro-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3-(trifluoromethyl)benzaldehyde
    • alpha,alpha,alpha,2-Tetrafluoro-m-tolualdehyde
    • 2-fluoro-3-trifluoromethyl-benzaldehyde
    • à,à,à,2-tetrafluoro-m-tolualdehyde
    • 2-Fluoro-3-formylbenzotrifluoride, alpha,alpha,alpha,2-Tetrafluoro-m-tolualdehyde
    • 2-Fluoro-3-(trifluoromethyl)benzaldehyde,98%
    • 2-Fluoro-3-(trifluoromethyl)benzaldehyde 97%
    • 2-Fluoro-3-(trifluoromethyl)benzaldehyde, 97+%
    • Benzaldehyde, 2-fluoro-3-(trifluoromethyl)-
    • XDMZVNQKVMTCSP-UHFFFAOYSA-N
    • 2-fluoro-3-trifluoromethylbenzaldehyde
    • PubChem7149
    • BBL036468
    • SBB064613
    • STL559009
    • AS0
    • AS03340
    • AM84199
    • VZ24539
    • 2-fluo
    • AC-33303
    • 112641-20-0
    • AKOS005257683
    • SY040289
    • Z1203162008
    • 2-Fluoro-3-(trifluoromethyl)benzaldehyde, 95%
    • EN300-218838
    • MFCD00061246
    • J-002807
    • DTXSID50333759
    • DS-2152
    • CS-0133004
    • BP-12817
    • 2-fluoro-3-trifluoromethyl benzaldehyde
    • PS-8344
    • SCHEMBL622545
    • 2-fluoro-3-(trifluoromethyl) benzaldehyde
    • CK2108
    • FT-0612307
    • DTXCID60284849
    • DB-025022
    • MDL: MFCD00061246
    • Inchi: 1S/C8H4F4O/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-4H
    • InChI Key: XDMZVNQKVMTCSP-UHFFFAOYSA-N
    • SMILES: FC1C(C=O)=CC=CC=1C(F)(F)F
    • BRN: 8311752

Computed Properties

  • Exact Mass: 192.02000
  • Monoisotopic Mass: 192.019828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Colorless or white liquid
  • Density: 1.393 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 185 ºC
  • Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
  • Refractive Index: n20/D 1.455(lit.)
  • PSA: 17.07000
  • LogP: 2.65700
  • Solubility: Insoluble in water
  • Sensitiveness: Air Sensitive

2-Fluoro-3-(trifluoromethyl)benzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39-S37/39
  • Hazardous Material Identification: Xi
  • Storage Condition:Air Sensitive. Ambient temperatures.
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

2-Fluoro-3-(trifluoromethyl)benzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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abcr
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2-Fluoro-3-(trifluoromethyl)benzaldehyde Production Method

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